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Compound Focus: Quizalofop

CAS No.: 76578-12-6

Cat. No.: S540883

Herbicide Comparison at a Glance

The table below summarizes the core characteristics and experimental data for Quizalofop-P-ethyl and

Cyhalofop-butyl based on the search results.

Feature Quizalofop-P-ethyl Cyhalofop-butyl

Herbicide Group Aryloxyphenoxypropionate (AOPP) Aryloxyphenoxypropionate (AOPP) [3] [4]
[1]112]

Mode of Action ACCase inhibitor [5] [1] ACCase inhibitor [3] [4]
Application Type Post-emergence [1] [6] Post-emergence [7]
Sample Crops Soybean, potato, black gram [3] [7] Rice, black gram, soybean [3] [7] [8]
[6]
Field Efficacy 50 g a.i. ha™1; Less effective than 75 g a.i. ha™?; Increased yield by 48.40%
(Black Gram) Cyhalofop-butyl in a specific trial [7] over control; performed close to best

treatment [7]
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Feature Quizalofop-P-ethyl Cyhalofop-butyl
Residue Analysis  0.0075 mg/kg / 0.01 mg/kg [3] [4] 0.0075 mg/kg / 0.01 mg/kg [3] [4]
(LODILOQ)
Environmental Metabolized to quizalofop acid; -
Fate microbial degradation characterized
[1]112]
Resistance Notes - Documented resistance in Echinochloa

(barnyardgrass) populations [8]

Key Experimental Data and Protocols

For a deeper scientific understanding, here are the methodologies and key findings from the cited research.

¢ Field Efficacy Protocol (Black Gram): A two-year field study (2021-2023) compared multiple
herbicides, including Quizalofop-p-ethyl @ 50 g a.i. ha™t and Cyhalofop-butyl @ 75 g a.i. ha=* [7].
o Application: POST herbicides were applied at 21 days after sowing (DAS).
o Key Metrics: Weed population, weed dry weight, phytotoxicity to the crop (on a 0-10 scale),
and final seed yield were measured and compared to weedy check and weed-free controls [7].
¢ Analytical Chemistry Protocol (Residue Analysis): A simultaneous determination method for both
herbicides in agricultural products was developed using LC-MS/MS [3] [4].
o Extraction: QUEChERS EN method (acetonitrile extraction with MgSOa4, NaCl, trisodium citrate
dihydrate, and disodium hydrogencitrate sesquihydrate).
o Clean-up: Z-SEP (zirconium dioxide-modified silica particles).
o Validation: The method was validated over a range of 0.01-0.05 mg/kg in five matrices,
achieving recoveries of 70-120% and RSD <20% [3] [4].
¢ Environmental Metabolism & Resistance: Research into the environmental fate of Quizalofop-P-
ethyl is more advanced. A novel hydrolase enzyme, QpeH, was identified from Pseudomonas sp. J-2,
which catalyzes the hydrolysis of Quizalofop-P-ethyl to its acid form [1]. Another study highlights that
its metabolism in plants is delayed at lower temperatures (4.5°C), which can affect efficacy and
crop safety [5]. For Cyhalofop-butyl, a five-year survey (2018-2022) highlighted a growing issue with
resistant barnyardgrass (Echinochloa) populations in Chinese rice paddies [8].

Interpretation of Key Findings and Research Gaps
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The experimental data reveals critical insights for research and development.

o Efficacy Context: The superior performance of Cyhalofop-butyl in the black gram trial suggests it
may be a more robust option for post-emergence grass control in legume crops. However, this is a
single study, and performance can vary based on local weed species, climate, and crop type [7].

¢ Resistance Management: The documented rise in resistance to Cyhalofop-butyl is a significant
concern [8]. The CoAXium wheat system using quizalofop is a new technology, and its long-term
resistance management is still under evaluation. This presents a key area for ongoing research.

¢ Metabolism and Environment: The well-characterized microbial degradation pathway for
Quizalofop-P-ethyl is a valuable resource for bioremediation research [1] [2]. The finding that its
metabolism is temperature-sensitive is crucial for predicting herbicide performance and avoiding crop
injury in variable climates [5].

Research Workflow and Metabolic Pathway

To aid in experimental design and understanding, below is a workflow for a herbicide efficacy study and the

metabolic pathway of Quizalofop-P-ethyl.
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Quizalofop-p-ethyl Metabolic Pathway

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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